2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide” is a complex organic molecule. It has a molecular formula of C19H20ClN3O3S2 and a molecular weight of 438.0 g/mol . The structure of the compound includes a thieno[3,2-d]pyrimidin-2-yl moiety, which is a bicyclic system containing a thiophene ring fused with a pyrimidine ring .
Molecular Structure Analysis
The molecular structure of this compound is characterized by several functional groups. It contains a thieno[3,2-d]pyrimidin-2-yl group, which is a bicyclic system containing a thiophene ring fused with a pyrimidine ring. It also contains a sulfanyl group (-SH), an acetamide group (-CONH2), and a phenyl group (C6H5-) .Physical and Chemical Properties Analysis
This compound has a molecular weight of 438.0 g/mol. It has a computed XLogP3-AA value of 4.6, indicating its lipophilicity. It has one hydrogen bond donor and six hydrogen bond acceptors. The compound has a rotatable bond count of 8. The topological polar surface area is 125 Ų. The compound has a heavy atom count of 28 .Scientific Research Applications
Enzyme Inhibition and Anticancer Activity
Compounds structurally related to "2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethyl-6-methylphenyl)acetamide" have been explored for their potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical in the folate pathway, which is a target for anticancer drugs. For instance, compounds featuring the thieno[2,3-d]pyrimidine scaffold have shown significant inhibitory activity against human TS and DHFR, indicating their potential as potent dual inhibitors with applications in cancer treatment (Gangjee et al., 2008). Additionally, thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activity, with some showing potent activity comparable to established chemotherapeutic agents against various human cancer cell lines (Hafez & El-Gazzar, 2017).
Structural Studies
The crystal structures of compounds structurally similar to "this compound" have been determined, providing insight into their conformation and the nature of intramolecular interactions. These studies are crucial for understanding the binding interactions of such compounds with their biological targets, which is essential for rational drug design (Subasri et al., 2016).
Antimicrobial and Antiviral Research
Research on thieno[3,2-d]pyrimidine derivatives also extends to antimicrobial and antiviral applications. Some derivatives have demonstrated significant antimicrobial activity, making them potential candidates for developing new antimicrobial agents (Hossan et al., 2012). Furthermore, compounds with this scaffold have been investigated for their potential as anti-COVID-19 molecules, with docking studies suggesting their capability to interact with SARS-CoV-2 protease, highlighting their potential in antiviral drug development (Mary et al., 2020).
Future Directions
Properties
IUPAC Name |
2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2-ethyl-6-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O2S2/c1-4-6-11-24-20(26)19-16(10-12-27-19)22-21(24)28-13-17(25)23-18-14(3)8-7-9-15(18)5-2/h7-10,12H,4-6,11,13H2,1-3H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKHUGMYJAKLVEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=C(C=CC=C3CC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.